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Compound of Interest

Compound Name: SID 26681509 quarterhydrate

Cat. No.: B11933563

An In-Depth Technical Guide to the Molecular Weight of SID 26681509 Quarterhydrate

For researchers, scientists, and drug development professionals, precise molecular weight
determination is fundamental for experimental accuracy, particularly in areas such as
stoichiometry, solution preparation, and analytical characterization. This guide provides a
detailed analysis of the molecular weight of SID 26681509 quarterhydrate, a potent,
reversible, and selective inhibitor of human cathepsin L[1][2][3][4][5].

Quantitative Data Summary

The molecular properties of SID 26681509 and its quarterhydrate form are summarized below.
The quarterhydrate includes one-quarter of a water molecule per molecule of SID 26681509.

SID 26681509

Property SID 26681509 (Anhydrous) Quarterhydrate
Molecular Formula C27H33Ns0sS[6][7][8] C27H33Ns0s5S - 1/4H20[9]
Molecular Weight 539.65 g/mol [4][6][7] 544.16 g/mol [9]

CAS Number 958772-66-2[6][7][8] N/A

Experimental Protocols: Molecular Weight
Calculation
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The molecular weight of SID 26681509 quarterhydrate is calculated based on the molecular
formula of the anhydrous compound and the addition of water.

Materials and Constants

e Molecular Formula of SID 26681509: C27H33Ns05S

e Atomic Weights ( g/mol ):

o

Carbon (C): 12.011

[¢]

Hydrogen (H): 1.008

[¢]

Nitrogen (N): 14.007

o

Oxygen (O): 15.999

o

Sulfur (S): 32.065
e Molecular Weight of Water (H20): 18.015 g/mol
Methodology for Anhydrous Molecular Weight

Calculation

The molecular weight of the anhydrous SID 26681509 is the sum of the atomic weights of all
atoms in its formula:

e MW = (27 * 12.011) + (33 * 1.008) + (5 * 14.007) + (5 * 15.999) + (1 * 32.065)

e MW =324.297 + 33.264 + 70.035 + 79.995 + 32.065 = 539.656 g/mol

Methodology for Quarterhydrate Molecular Weight
Calculation

The quarterhydrate form includes 0.25 moles of water per mole of the compound.

e« MW_quarterhydrate = MW_anhydrous + (0.25 * MW_water)
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e MW_quarterhydrate = 539.656 + (0.25 * 18.015)

e MW_quarterhydrate = 539.656 + 4.50375 = 544.16 g/mol (rounded to two decimal places)

Visualization of a Key Signaling Pathway

SID 26681509 is a selective inhibitor of cathepsin L, a lysosomal cysteine protease involved in
various physiopathological processes[3][10]. The following diagram illustrates the inhibitory
action of SID 26681509 on the enzymatic activity of cathepsin L.

Cellular Environment

Procathepsin L

ctivation

Active Cathepsin L SID 26681509

l
iBinding
v

Protein Substrate

Cathepsin L-Inhibitor
Complex

Cleavage

Cleavage Products

Click to download full resolution via product page

Caption: Inhibition of Cathepsin L by SID 26681509.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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